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Compound of Interest

Compound Name: L-(+)-Ampicillin-d5

Cat. No.: B15556349

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the stable isotope-labeled compound, L-(+)-
Ampicillin-d5. It includes its core physicochemical properties, a representative experimental
application, and a workflow diagram for its use as an internal standard in quantitative analysis.

Introduction

L-(+)-Ampicillin-d5 is a deuterated form of Ampicillin, a broad-spectrum 3-lactam antibiotic. In
this molecule, five hydrogen atoms on the phenyl group have been replaced with deuterium
(d5). This isotopic labeling makes it an ideal internal standard for the quantification of ampicillin
in biological samples using mass spectrometry-based methods, such as liquid
chromatography-mass spectrometry (LC-MS).[1] Its use is critical for correcting for analyte loss
during sample preparation and for variations in instrument response, thereby ensuring the
accuracy and precision of analytical results.

Physicochemical Data

The key chemical properties of L-(+)-Ampicillin-d5 are summarized below. The molecular
weight is derived from its chemical formula and the atomic weights of its constituent elements.
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Property Value Source

(2S,5R,6R)-6-[[2-amino-2-
(2,3,4,5,6-
entadeuteriophenyl)acetyl]am
Chemical Name p _ pheny) y]. [2]
ino]-3,3-dimethyl-7-0x0-4-thia-
1-azabicyclo[3.2.0]heptane-2-

carboxylic acid

Molecular Formula C16H14Ds5N304S [3B1141[5]
Molecular Weight 354.44 g/mol
Unlabeled CAS 69-53-4

Experimental Protocols

The following is a representative, generalized protocol for the use of L-(+)-Ampicillin-d5 as an
internal standard for quantifying ampicillin in plasma samples via LC-MS. Note: This is a
template and should be adapted and validated for specific experimental conditions.

3.1 Objective: To determine the concentration of ampicillin in human plasma.

3.2 Materials:

e Plasma samples

o L-(+)-Ampicillin-d5 (Internal Standard, IS) stock solution (e.g., 1 mg/mL in methanol)
e Ampicillin analytical standard

» Acetonitrile (ACN)

e Formic Acid (FA)

» Deionized Water

e Solid Phase Extraction (SPE) cartridges
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3.3 Sample Preparation:

e Spiking: Thaw plasma samples. To a 100 uL aliquot of plasma, add 10 pL of L-(+)-
Ampicillin-d5 working solution (e.g., at 500 ng/mL) and vortex briefly.

e Protein Precipitation: Add 400 pL of cold acetonitrile to the spiked plasma sample. Vortex
vigorously for 1 minute to precipitate proteins.

» Centrifugation: Centrifuge the samples at 12,000 x g for 10 minutes at 4°C.

o Extraction: Carefully collect the supernatant and load it onto a pre-conditioned SPE
cartridge.

e Wash & Elute: Wash the cartridge to remove interferences, then elute the analyte and
internal standard with an appropriate solvent (e.g., methanol).

e Drying & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen.
Reconstitute the residue in 100 pL of the mobile phase for LC-MS analysis.

3.4 LC-MS/MS Analysis:

e Column: C18 reverse-phase column

¢ Mobile Phase A: 0.1% Formic Acid in Water

¢ Mobile Phase B: 0.1% Formic Acid in Acetonitrile

e Injection Volume: 5 uL

o Detection: Multiple Reaction Monitoring (MRM) mode

o Ampicillin transition: Q1/Q3 m/z

o L-(+)-Ampicillin-d5 transition: Q1/Q3 m/z

» Quantification: Calculate the concentration of ampicillin by comparing the peak area ratio of
the analyte to the internal standard against a standard curve.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15556349?utm_src=pdf-body
https://www.benchchem.com/product/b15556349?utm_src=pdf-body
https://www.benchchem.com/product/b15556349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualization

The following diagram illustrates the logical workflow for using a deuterated internal standard in
a typical bioanalytical quantitation assay.
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Caption: Workflow for Bioanalytical Quantification using an Internal Standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. caymanchem.com [caymanchem.com]

e 2. Ampicillin-d5 (Mixture of Diastereomers) [Ilgcstandards.com]

e 3. L-(+)-Ampicillin-d5 | TRC-A634337-10MG | LGC Standards [Igcstandards.com]
e 4. L-(+)-Ampicillin-d5 | TRC-A634337-10MG | LGC Standards [Igcstandards.com]
e 5. scbt.com [scbt.com]

« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Application of L-(+)-Ampicillin-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556349#what-is-the-molecular-weight-of-I-
ampicillin-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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